N-{4-[2-(3-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride

• IUPAC Name: N-[4-(2-piperidin-3-ylethoxy)phenyl]acetamide;hydrochloride
• InChI: InChI=1S/C15H22N2O2.ClH/c1-12(18)17-14-4-6-15(7-5-14)19-10-8-13-3-2-9-16-11-13;/h4-7,13,16H,2-3,8-11H2,1H3,(H,17,18);1H
• InChI Key: OGVKMIMCCDHOPT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OCCC2CCCNC2.Cl
• Molecular Formula: C15H23ClN2O2
• Molecular Weight: 298.81 g/mol

Description

“N-{4-[2-(3-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride” (NPEP) is a novel compound with unique and promising properties for various applications in scientific research. It has a molecular formula of C15H23ClN2O2 and a molecular weight of 298.81 g/mol.

Synthesis Analysis

The synthesis of NPEP and its analogues has been studied. The compounds were synthesized from 4-aminophenol and characterized by IR, 1H-NMR, Mass spectral studies, and elemental analysis.

Molecular Structure Analysis

The molecular structure of NPEP consists of a piperidinyl group attached to a phenyl group through an ethoxy linker, further attached to an acetamide group. The exact 3D structure may need to be computed or viewed using specialized software.

Scientific Research Applications

Thiophene Analogues and Carcinogenic Evaluation

Research by Ashby et al. (1978) explored thiophene analogues of known carcinogens, synthesizing compounds with structural similarities to N-{4-[2-(3-Piperidinyl)ethoxy]phenyl}acetamide hydrochloride. These studies aimed to understand the potential carcinogenicity of structurally related compounds, evaluating them through in vitro assays for their biological activity and carcinogenic potential. This work contributes to the broader understanding of how structural modifications impact the biological activities of compounds, including this compound (Ashby, Styles, Anderson, & Paton, 1978).

Degradation of Acetaminophen and By-products

The degradation of acetaminophen, a compound related by functional groups and pharmaceutical applications, has been studied extensively to understand its environmental impact and degradation pathways. Qutob et al. (2022) reviewed the advanced oxidation processes for acetaminophen degradation, elucidating the pathways, by-products, and biotoxicity associated with its decomposition. This research informs on the stability, reactivity, and environmental fate of related compounds, including this compound, highlighting the importance of understanding the environmental implications of pharmaceutical pollutants (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Piperidine Alkaloids in Medicinal Chemistry

Singh et al. (2021) reviewed the chemistry and pharmacology of piperidine alkaloids, emphasizing their significant medicinal importance and diverse therapeutic applications. This review discusses the structural attributes and biological activities of piperidine derivatives, providing a foundation for understanding the pharmacological potential of this compound. The insights into piperidine alkaloids' clinical applications offer a perspective on how such compounds can be harnessed for therapeutic benefits (Singh, Upadhyay, Dixit, Singh, Yadav, Chhavi, Konar, Srivastava, Pandey, Devkota, Verma, & Saxena, 2021).